Cas no 900514-07-0 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde)
900514-07-0 structure
Product Name:3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
CAS No:900514-07-0
MF:C8H5IN2O
MW:272.042573690414
MDL:MFCD08457789
CID:994529
PubChem ID:329771951
Update Time:2024-10-26
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-IODO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBALDEHYDE
- 3-IODO-7-AZAINDOLE-5-CARBALDEHYDE
- AK325857
- PubChem16633
- 2647AF
- FCH1388952
- AB45583
- A843429
- 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxaldehyde
- 3-iodanyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde, AldrichCPR
- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxaldehyde (ACI)
- AKOS015853800
- 900514-07-0
- SCHEMBL20292802
- CS-0041249
- DTXSID60640108
- DS-11794
- 3-iodo-1H-pyrrolo[2,3-b]-pyridine-5-carbaldehyde
- Y10750
- DB-030130
- MFCD08457789
- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
-
- MDL: MFCD08457789
- Inchi: 1S/C8H5IN2O/c9-7-3-11-8-6(7)1-5(4-12)2-10-8/h1-4H,(H,10,11)
- InChI Key: DLDQOJMZUSYGSE-UHFFFAOYSA-N
- SMILES: O=CC1C=C2C(NC=C2I)=NC=1
Computed Properties
- Exact Mass: 271.94500
- Monoisotopic Mass: 271.94466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: 1.4
Experimental Properties
- Melting Point: 214-215°C
- PSA: 45.75000
- LogP: 1.98000
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA201-1g |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 97% | 1g |
846.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA201-200mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 97% | 200mg |
247.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA201-50mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 97% | 50mg |
106.0CNY | 2021-08-04 | |
| TRC | I719530-10mg |
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 10mg |
$81.00 | 2023-05-18 | ||
| TRC | I719530-25mg |
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 25mg |
$155.00 | 2023-05-18 | ||
| TRC | I719530-50mg |
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 50mg |
$236.00 | 2023-05-18 | ||
| TRC | I719530-100mg |
3-Iodo-1h-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 100mg |
$333.00 | 2023-05-18 | ||
| Alichem | A029188087-250mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 95% | 250mg |
$192.92 | 2023-08-31 | |
| Alichem | A029188087-1g |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | 95% | 1g |
$460.56 | 2023-08-31 | |
| Apollo Scientific | OR953566-100mg |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde |
900514-07-0 | >98% | 100mg |
£197.00 | 2025-02-21 |
3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
900514-07-0 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde) Related Products
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- 1159982-19-0(3-Iodo-1H-pyrrolo[2,3-B]pyridine-4-carbaldehyde)
- 1015609-03-6(1-(3-Iodo-1H-pyrrolo2,3-bpyridin-5-yl)ethanone)
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- 1234615-88-3(5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)
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